Cas no 91281-34-4 (4-S-cysteaminylphenol)

• Product Name: 4-S-cysteaminylphenol
• CAS No: 91281-34-4
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 996230
• PubChem ID: 115347
• Update Time: 2025-04-20

4-S-cysteaminylphenol Chemical and Physical Properties

Names and Identifiers

• 4-S-cysteaminylphenol
• 4-(2-aminoethylsulfanyl)phenol
• 91281-34-4
• Phenol, 4-((2-aminoethyl)thio)-
• 4-(2-aminoethylthio)phenol
• SCHEMBL5382245
• AKOS010260550
• Q27281034
• 4-((2-Aminoethyl)thio)phenol
• CHEMBL1159894
• 2-(p-hydroxyphenylthio)ethylamine
• J1U0ORN13K
• UNII-J1U0ORN13K
• Phenol, 4-((2-aminoethyl)thio)-, (SP-4-1)-
• LGHNHPRURDSNNK-UHFFFAOYSA-N
• DTXSID70238474
• DB-106316

• Inchi： 1S/C8H11NOS/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4,10H,5-6,9H2
• InChI Key： LGHNHPRURDSNNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)CCN

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6Ų